Cas no 2223011-49-0 (2-(iso-Butyl-d9)-thiazole-4-boronic acid pinacol ester)

• Product Name: 2-(iso-Butyl-d9)-thiazole-4-boronic acid pinacol ester
• CAS No: 2223011-49-0
• MF: C₁₃H₂₂BNO₂S
• MW: 276.250737667084
• CID: 6809979
• PubChem ID: 133551741
• Update Time: 2025-03-04

2-(iso-Butyl-d9)-thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223011-49-0
• 2-(iso-Butyl-d9)-thiazole-4-boronic acid pinacol ester
• CS-18311

• Inchi： 1S/C13H22BNO2S/c1-9(2)7-11-15-10(8-18-11)14-16-12(3,4)13(5,6)17-14/h8-9H,7H2,1-6H3/i1D3,2D3,7D2,9D
• InChI Key： NEDIGCZJJQHDPW-UEZIPFSLSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 276.2029210Da
• Monoisotopic Mass: 276.2029210Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų